molecular formula C17H18O4 B8474581 Ethyl 4-(benzyloxy)-2-hydroxy-6-methylbenzoate CAS No. 39503-11-2

Ethyl 4-(benzyloxy)-2-hydroxy-6-methylbenzoate

Cat. No.: B8474581
CAS No.: 39503-11-2
M. Wt: 286.32 g/mol
InChI Key: BNAGKEKBEJEVFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(benzyloxy)-2-hydroxy-6-methylbenzoate is a useful research compound. Its molecular formula is C17H18O4 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

39503-11-2

Molecular Formula

C17H18O4

Molecular Weight

286.32 g/mol

IUPAC Name

ethyl 2-hydroxy-6-methyl-4-phenylmethoxybenzoate

InChI

InChI=1S/C17H18O4/c1-3-20-17(19)16-12(2)9-14(10-15(16)18)21-11-13-7-5-4-6-8-13/h4-10,18H,3,11H2,1-2H3

InChI Key

BNAGKEKBEJEVFJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C=C(C=C1C)OCC2=CC=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl-2,4-dihydroxy-6-methyl benzoate (4 g, 21 mmol) is dissolved in acetone (80 mL) and to this solution is added potassium carbonate (2.9 g, 21 mmol) and benzyl bromide (2.5 mL, 21 mmol). This mixture is heated at reflux for 16 hours. To the cooled reaction is added ethyl acetate (100 mL) and water (100 mL). The organic layer is washed with water (2×80 mL) and brine (2×80 mL), then dried over magnesium sulfate and the solvent removed in vacuo. The crude is purified by column chromatography (silica, 10% ethyl acetate in hexanes) to give the title compound: 1H NMR (300 MHz, CDCl3) δ 7.38 (m, 5H), 6.41 (d, 1H), 6.38 (d, 1H), 5.05 (s, 2H), 4.40 (q, 2H), 2.51 (s, 3H), 1.40 (t, 3H).
[Compound]
Name
Ethyl-2,4-dihydroxy-6-methyl benzoate
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step Two
Quantity
2.5 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
reactant
Reaction Step Three

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